![molecular formula C7H15NO B1344039 Methyl-(tetrahydropyran-4-ylmethyl)amine CAS No. 439081-52-4](/img/structure/B1344039.png)
Methyl-(tetrahydropyran-4-ylmethyl)amine
Overview
Description
Methyl-(tetrahydropyran-4-ylmethyl)amine is a chemical compound with the molecular formula C7H15NO . It is a liquid at room temperature . The IUPAC name for this compound is N-methyl (tetrahydro-2H-pyran-4-yl)methanamine .
Molecular Structure Analysis
The InChI code for this compound is 1S/C7H15NO/c1-8-6-7-2-4-9-5-3-7/h7-8H,2-6H2,1H3 . The canonical SMILES structure is CNCC1CCOCC1 .Physical And Chemical Properties Analysis
This compound has a molecular weight of 129.20 g/mol . It has a hydrogen bond donor count of 1 and a hydrogen bond acceptor count of 2 . It also has a rotatable bond count of 2 . The compound has an XLogP3-AA value of 0.4 .Scientific Research Applications
Synthesis of Key Intermediates
A new and efficient synthesis of 4-[N-methyl-N-(tetrahydropyran-4-yl)aminomethyl]aniline dihydrochloride, a key intermediate for the CCR5 antagonist TAK-779, was described, showcasing a scalable method using only commercially available reagents (Hashimoto et al., 2002).
Neuroprotective Agents
KR-31543, a new neuroprotective agent for ischemia-reperfusion damage, was studied for its in vitro and in vivo metabolism in rats. This research emphasizes the drug's potential for treating conditions associated with ischemia (Kim et al., 2002).
Amine-Functionalized Silica
The synthesis and characterization of amine-functionalized colloidal silica were explored for various applications, demonstrating methods for the synthesis and rapid characterization of research-grade materials (Soto-Cantu et al., 2012).
Renin Inhibitors
The discovery of VTP-27999, an alkyl amine renin inhibitor with potential clinical utility, illustrates the rational design and optimization leading to a clinical candidate demonstrating selectivity, oral bioavailability, and efficacy in hypertension models (Jia et al., 2011).
Synthetic Cannabinoid Identification
A new synthetic cannabinoid, [1-(tetrahydropyran-4-ylmethyl)-1H-indol-3-yl]-(2,2,3,3-tetramethylcyclopropyl)methanone, was identified in seized samples, highlighting the ongoing challenge of novel psychoactive substances entering the market (Zuba et al., 2013).
Safety and Hazards
properties
IUPAC Name |
N-methyl-1-(oxan-4-yl)methanamine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H15NO/c1-8-6-7-2-4-9-5-3-7/h7-8H,2-6H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WMBCUXKYKVTJRF-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNCC1CCOCC1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H15NO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID401266051 | |
Record name | Tetrahydro-N-methyl-2H-pyran-4-methanamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID401266051 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
129.20 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
439081-52-4 | |
Record name | Tetrahydro-N-methyl-2H-pyran-4-methanamine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=439081-52-4 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Tetrahydro-N-methyl-2H-pyran-4-methanamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID401266051 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | methyl[(oxan-4-yl)methyl]amine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods I
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Synthesis routes and methods II
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